A nonstoichiometric SnO2−δ nanocrystal-based counter electrode for remarkably improving the performance of dye-sensitized solar cells†
Chemical Communications Pub Date: 2014-05-21 DOI: 10.1039/C4CC02066A
Abstract
We report the fabrication of a highly active nonstoichiometric SnO2−δ based counter electrode for dye-sensitized solar cells (DSSCs). The introduction of oxygen vacancies into SnO2 results in a much lower charge transfer resistance and a higher polarization current density. The solar energy conversion efficiency of the SnO2−δ based DSSCs is increased by 67%.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 1493-23-8
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CAS no.: 134807-28-6
